Cas no 1243249-97-9 ((1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol hydrochloride)

• Product Name: (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol hydrochloride
• CAS No: 1243249-97-9
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD19103488
• CID: 1069213
• PubChem ID: 51000305
• Update Time: 2025-07-24

(1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol hydrochloride
• (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo-[4,3-c]pyridin-3-yl)methanol hydrochloride
• (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol
• 1243249-97-9
• (1-ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol(SALTDATA: 2HCl)
• 1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-methanol
• DTXSID401170531
• (1-ethyl-4,5,6,7-tetrahydropyrazolo[4,3-c]pyridin-3-yl)methanol
• AKOS015959875
• (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol hydrochloride

• MDL： MFCD19103488
• Inchi： 1S/C9H15N3O/c1-2-12-9-3-4-10-5-7(9)8(6-13)11-12/h10,13H,2-6H2,1H3
• InChI Key： RRCPHOTWOUQSPU-UHFFFAOYSA-N
• SMILES： OCC1C2CNCCC=2N(CC)N=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridin-3-yl)methanol hydrochloride

Latest Research Insights on (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol hydrochloride (CAS: 1243249-97-9)

In recent years, (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol hydrochloride (CAS: 1243249-97-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following research briefing synthesizes the latest findings and developments related to this molecule, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol hydrochloride to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the development of GABA_A receptor modulators, which are critical for treating anxiety and sleep disorders. The optimized synthesis protocol has paved the way for further preclinical evaluations.

Pharmacological investigations have revealed that this compound exhibits high affinity for specific GABA_A receptor subtypes, particularly those containing α2 and α3 subunits. A recent in vivo study demonstrated its anxiolytic effects in rodent models, with minimal sedative side effects compared to traditional benzodiazepines. These findings, published in Neuropharmacology, suggest its potential as a safer alternative for anxiety disorders. Additionally, molecular docking studies have provided insights into its binding mode, offering a structural basis for future derivative design.

Beyond its CNS applications, (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol hydrochloride has also been explored in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its utility as a scaffold for designing inhibitors of protein kinases involved in cancer cell proliferation. The compound's ability to selectively target certain kinase isoforms while sparing others underscores its versatility in drug discovery. Researchers are now investigating its potential in combination therapies to overcome drug resistance in malignancies.

In conclusion, (1-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridin-3-yl)methanol hydrochloride (CAS: 1243249-97-9) represents a multifaceted tool in modern drug development. Its applications span from CNS disorders to oncology, driven by its unique chemical properties and modifiable structure. Ongoing research aims to further elucidate its mechanisms and expand its therapeutic repertoire, making it a compound to watch in the coming years. Professionals in the field are encouraged to monitor emerging publications and clinical trials for the latest advancements.